Cas no 5306-80-9 (2H-1,2,4-Benzothiadiazine-7-sulfonamide,6-chloro-3,4-dihydro-3-(trichloromethyl)-, 1,1-dioxide, potassium salt (1:1))

• Product Name: 2H-1,2,4-Benzothiadiazine-7-sulfonamide,6-chloro-3,4-dihydro-3-(trichloromethyl)-, 1,1-dioxide, potassium salt (1:1)
• CAS No: 5306-80-9
• MF: C₈H₆Cl₄KN₃O₄S₂
• MW: 453.191236019135
• CID: 373519
• Update Time: 2025-04-19

2H-1,2,4-Benzothiadiazine-7-sulfonamide,6-chloro-3,4-dihydro-3-(trichloromethyl)-, 1,1-dioxide, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazine-7-sulfonamide,6-chloro-3,4-dihydro-3-(trichloromethyl)-, 1,1-dioxide, potassium salt (1:1)
• monopotassium 6-chloro-3,4-dihydro-3-(trichloromethyl)-2H-1,2,4-benzothiadiazine-7-sulphonamidate 1,1-dioxide
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3,4-dihydro-3-(trichloromethyl)-, 1,1-dioxide, monopotassium salt
• Depleil
• K 33
• Potassium, (6-chloro-3,4-dihydro-3-(trichloromethyl)-2H-1,2,4-benzothiadiazine-7-sulfonamido)-, 1,1-dioxide
• PS 207
• Teclothiazide potassium
• Teclothiazide potassium salt

• Inchi： 1S/C8H6Cl4N3O4S2.K/c9-3-1-4-6(2-5(3)20(13,16)17)21(18,19)15-7(14-4)8(10,11)12;/h1-2,7,14-15H,(H-,13,16,17);/q-1;+1
• InChI Key： FGTYQCIAHOQBDH-UHFFFAOYSA-N
• SMILES： [K+].ClC(C1NC2C=C(C(=CC=2S(N1)(=O)=O)S([NH-])(=O)=O)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 451.82721
• Monoisotopic Mass: 450.819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 615
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2

Experimental Properties

• PSA: 118.36

2H-1,2,4-Benzothiadiazine-7-sulfonamide,6-chloro-3,4-dihydro-3-(trichloromethyl)-, 1,1-dioxide, potassium salt (1:1) Security Information

• Toxicity：LD50 i.p. in mice: 4.75 g/kg (Auclair)